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Compound of Interest

Compound Name: EPZ005687

Cat. No.: B560121

For Researchers, Scientists, and Drug Development Professionals

Introduction

EPZ005687 is a potent and highly selective small molecule inhibitor of the EZH2 (Enhancer of
zeste homolog 2) methyltransferase.[1][2][3] As the catalytic subunit of the Polycomb
Repressive Complex 2 (PRC2), EZH2 plays a critical role in epigenetic regulation through the
methylation of histone H3 on lysine 27 (H3K27), leading to transcriptional repression.[4][5]
Dysregulation of EZH2 activity is implicated in the pathogenesis of various cancers, making it a
key target for therapeutic development.[6][7] EPZ005687 acts as an S-adenosylmethionine
(SAM)-competitive inhibitor, effectively blocking H3K27 methylation and inducing anti-
proliferative effects in EZH2-mutant lymphoma cells.[1][3]

These application notes provide detailed protocols for the solubilization and handling of
EPZ005687 in dimethyl sulfoxide (DMSO) for in vitro laboratory use.

Data Presentation
Physicochemical and Solubility Data
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Parameter Value Source
Molecular Formula C32H37Ns0s3 [3]
Molecular Weight 539.67 g/mol [1]
CAS Number 1396772-26-1 [1]
Appearance Crystalline solid [3]
Solubility in DMSO 5.4 mg/mL (10.01 mM) to 30 CEE]

mg/mL

Note on Solubility: Solubility in DMSO can be influenced by the purity of the compound, the
water content of the DMSO, and the temperature.[1] For optimal results, use high-purity,
anhydrous DMSO and refer to the manufacturer's certificate of analysis for the specific lot of
EPZ005687. Sonication or gentle warming (to 37°C) may be required to achieve complete
dissolution, especially at higher concentrations.[2][8]

~tabil | s .

Storage

Form Stability Source
Temperature
Solid Powder -20°C >4 years [3]
Stock Solution in
-80°C Up to 2 years [2]
DMSO
Stock Solution in
-20°C Up to 1 month [1][2]

DMSO

Important: To maintain the integrity of the compound, it is crucial to avoid repeated freeze-thaw
cycles of the stock solution.[1] Aliquoting the stock solution into single-use volumes is highly
recommended.

Experimental Protocols
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Protocol 1: Preparation of a 10 mM Stock Solution of
EPZ005687 in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many in vitro assays.

Materials:

EPZ005687 powder

Anhydrous, sterile-filtered DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or sonicator (optional)
Procedure:

¢ Pre-weighing Preparation: Before opening, allow the vial of EPZ005687 powder to
equilibrate to room temperature for at least 15-20 minutes to prevent condensation.

¢ Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired
amount of EPZ005687 powder. For example, to prepare 1 mL of a 10 mM stock solution,
weigh out 5.397 mg of EPZ005687.

e Solubilization:

o Add the appropriate volume of anhydrous DMSO to the weighed EPZ005687. For 5.397
mg, add 1 mL of DMSO.

o Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution for any undissolved patrticles.
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 Aiding Dissolution (if necessary): If the compound does not fully dissolve, you can:
o Sonication: Place the tube in a sonicator bath for 5-10 minutes.[8]

o Gentle Warming: Briefly warm the solution in a 37°C water bath for 5-10 minutes.[2] Vortex
again after warming.

 Sterilization (Optional): If required for your specific application, the DMSO stock solution can
be sterilized by filtering through a 0.22 um syringe filter that is compatible with DMSO.

» Aliquoting and Storage:
o Dispense the stock solution into smaller, single-use aliquots in sterile, tightly sealed tubes.

o Label each aliquot clearly with the compound name, concentration, date, and storage
temperature.

o Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for short-term
storage (up to 1 month).[1][2]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol details the dilution of the DMSO stock solution into cell culture medium to prepare
working solutions.

Important Considerations:

o The final concentration of DMSO in the cell culture medium should be kept as low as
possible, typically below 0.5%, to minimize solvent-induced cytotoxicity.[9]

e Always include a vehicle control in your experiments, which consists of cell culture medium
with the same final concentration of DMSO as the highest concentration of EPZ005687
being tested.

e Perform serial dilutions to achieve the desired final concentrations.

Materials:
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10 mM EPZ005687 stock solution in DMSO
Sterile, pre-warmed cell culture medium appropriate for your cell line
Sterile tubes for dilution

Calibrated micropipettes and sterile tips

Procedure (Example for a final concentration of 10 pM):

Intermediate Dilution (Optional but Recommended): To avoid pipetting very small volumes, it
is often beneficial to make an intermediate dilution. For example, dilute the 10 mM stock
solution 1:100 in cell culture medium to create a 100 uM intermediate solution.

o Add 5 pL of the 10 mM stock solution to 495 uL of pre-warmed cell culture medium. Mix
well by gentle pipetting.

Final Dilution: Dilute the intermediate solution to the desired final concentration. To achieve a
10 pM final concentration, dilute the 100 uM intermediate solution 1:10 in cell culture
medium.

o Add 100 pL of the 100 uM intermediate solution to 900 L of pre-warmed cell culture
medium.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO as used for
the highest concentration of EPZ005687 to the same final volume of cell culture medium. For
the example above, the final DMSO concentration would be 0.1%. Therefore, add 1 pL of
DMSO to 1 mL of cell culture medium.

Application to Cells: Immediately add the prepared working solutions and the vehicle control
to your cell cultures. Gently mix the plate or flask to ensure even distribution.

Mandatory Visualizations
Signaling Pathway of EZH2 Inhibition by EPZ005687

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b560121?utm_src=pdf-body
https://www.benchchem.com/product/b560121?utm_src=pdf-body
https://www.benchchem.com/product/b560121?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

SAM
(S-adenosylmethionine) EPZ005687
|

Binds to
Catalytic Pocket

Competitively
Inhibits

Polycomb Répressive Complex 2 (PRC2)
Y I
|
Methylates

Becomes

H3K27me3

(Trimethylated Histone H3 Lysine 27)

Transcriptional Repression

Click to download full resolution via product page

Caption: Mechanism of EZH2 inhibition by EPZ005687.

Experimental Workflow for Preparing EPZ005687
Working Solutions
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Caption: Workflow for EPZ005687 solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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